Cas no 18385-81-4 (2H-1-Benzopyran-4-ol, 7-chloro-3,4-dihydro-)

• Product Name: 2H-1-Benzopyran-4-ol, 7-chloro-3,4-dihydro-
• CAS No: 18385-81-4
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• MDL: MFCD15478828
• CID: 3822447
• PubChem ID: 76851067
• Update Time: 2025-04-24

2H-1-Benzopyran-4-ol, 7-chloro-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-4-ol, 7-chloro-3,4-dihydro-
• 7-chlorochroman-4-ol
• 7-CHLORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-OL
• MFCD15478828
• AKOS017518672
• F8884-6769
• AS-65158
• 2h-1-benzopyran-4-ol,7-chloro-3,4-dihydro-
• 7-chloro-3,4-dihydro-2H-chromen-4-ol
• SCHEMBL13505480
• 18385-81-4
• DB-197479

• MDL： MFCD15478828
• Inchi： 1S/C9H9ClO2/c10-6-1-2-7-8(11)3-4-12-9(7)5-6/h1-2,5,8,11H,3-4H2
• InChI Key： CTDYKWYKIBZVPN-UHFFFAOYSA-N
• SMILES： C1OC2=CC(Cl)=CC=C2C(O)C1

Computed Properties

• Exact Mass: 184.0291072g/mol
• Monoisotopic Mass: 184.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų

Additional information on 2H-1-Benzopyran-4-ol, 7-chloro-3,4-dihydro-

2H-1-Benzopyran-4-ol, 7-chloro-3,4-dihydro (CAS No: 18385-81-4)

The compound 2H-1-Benzopyran-4-ol, 7-chloro-3,4-dihydro (CAS No: 18385-81-4) is a biologically active organic molecule with significant potential in various fields of research and application. This compound belongs to the class of benzopyrans, which are known for their diverse biological activities and structural versatility. The presence of the 7-chloro substituent adds unique electronic and steric properties to the molecule, making it a subject of interest in medicinal chemistry and pharmacology.

Recent studies have highlighted the antioxidant properties of 2H-1-Benzopyran-4-ol, 7-chloro-3,4-dihydro, particularly in mitigating oxidative stress in cellular models. This compound has shown promising results in protecting cells from reactive oxygen species (ROS) damage, which is a critical factor in aging and various degenerative diseases. Researchers have also explored its potential as a neuroprotective agent, with preliminary data indicating its ability to reduce inflammation and promote neuronal cell survival under stress conditions.

In the realm of drug discovery, 2H-1-Benzopyran-4-ol, 7-chloro-3,4-dihydro has been investigated for its anticancer activity. Preclinical studies suggest that this compound may inhibit the proliferation of cancer cells by modulating key signaling pathways involved in cell cycle regulation and apoptosis. The chlorine substituent at the 7-position plays a crucial role in enhancing the molecule's bioavailability and targeting efficiency.

The synthesis of 2H-1-Benzopyran-4-ol, 7-chloro-3,4-dihydro involves a multi-step process that includes oxidation and substitution reactions. Recent advancements in green chemistry have enabled the development of more sustainable synthesis routes for this compound, reducing environmental impact while maintaining high yields.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) have been employed to confirm the structure and purity of this compound. These methods provide critical insights into the molecular integrity and functional group characterization of 2H-1-Benzopyran-4-ol, 7-chloro-3,4-dihydro, ensuring its reliability for further research applications.

In terms of applications beyond medicine, this compound has shown potential in the field of cosmetic science, where its antioxidant properties could be harnessed to develop antiaging products. Additionally, its photostability has led to exploratory studies in materials science for use in light-sensitive applications.

Despite its promising attributes, further research is required to fully elucidate the mechanisms underlying the biological activities of 2H-1-Benzopyran-4-ol, 7-chloro-3,4-dihydro. Collaborative efforts between chemists and biologists are essential to unlock its full therapeutic potential and address any challenges related to scalability and commercialization.